4,5-Dichloro-N-(4-chlorophenyl)-2-hydroxybenzamide
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Overview
Description
Scientific Research Applications
Environmental Fate and Behavior
Research on compounds like parabens and chlorophenols, which share structural similarities with the target compound, highlights the environmental persistence and fate of these chemicals. Studies show that despite wastewater treatments efficiently removing such compounds, they persist at low concentrations in effluents and are ubiquitous in surface water and sediments due to continuous environmental introduction via consumer product consumption (Haman et al., 2015). This research underscores the importance of understanding the environmental fate and behavior of similar compounds for assessing their ecological impact.
Toxicological Evaluation
Toxicological evaluations of related compounds, such as chlorinated hydrocarbons, have been conducted to understand their impact on human health and the environment. For instance, studies have indicated that chlorophenols and related compounds exert moderate to considerable toxic effects on mammalian and aquatic life, depending on exposure levels and environmental conditions (Kimbrough, 1972). Such studies are crucial for assessing the risk associated with the exposure to compounds like "4,5-Dichloro-N-(4-chlorophenyl)-2-hydroxybenzamide" and guiding regulatory and remediation efforts.
Analytical Detection and Monitoring
The development and application of analytical methods for detecting and monitoring the presence of chlorinated compounds in environmental samples are essential for environmental surveillance and risk assessment. Research in this domain focuses on identifying the occurrence, concentrations, and distribution patterns of these compounds across various environmental matrices (Domingo, 2006). This information is critical for evaluating the environmental impact of specific chemicals and for implementing appropriate management strategies.
Environmental and Health Risk Assessment
Evaluating the environmental and health risks associated with exposure to chlorinated compounds and their degradation products is another key research application. Studies examining the toxic effects, bioaccumulation potential, and endocrine-disrupting properties of these compounds contribute to a comprehensive understanding of their risk profiles. Such assessments inform regulatory policies and health advisories to protect human health and environmental integrity (Soni et al., 2001).
Safety and Hazards
Properties
IUPAC Name |
4,5-dichloro-N-(4-chlorophenyl)-2-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl3NO2/c14-7-1-3-8(4-2-7)17-13(19)9-5-10(15)11(16)6-12(9)18/h1-6,18H,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHFUSBYSFIDABZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CC(=C(C=C2O)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.